molecular formula C11H18N2O3S2 B8465431 2-[[4-(2-Methoxyethyl)piperazinyl]sulfonyl]thiophene

2-[[4-(2-Methoxyethyl)piperazinyl]sulfonyl]thiophene

Cat. No. B8465431
M. Wt: 290.4 g/mol
InChI Key: QTBUFWMJHNBOQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[[4-(2-Methoxyethyl)piperazinyl]sulfonyl]thiophene is a useful research compound. Its molecular formula is C11H18N2O3S2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[[4-(2-Methoxyethyl)piperazinyl]sulfonyl]thiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[4-(2-Methoxyethyl)piperazinyl]sulfonyl]thiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-[[4-(2-Methoxyethyl)piperazinyl]sulfonyl]thiophene

Molecular Formula

C11H18N2O3S2

Molecular Weight

290.4 g/mol

IUPAC Name

1-(2-methoxyethyl)-4-thiophen-2-ylsulfonylpiperazine

InChI

InChI=1S/C11H18N2O3S2/c1-16-9-8-12-4-6-13(7-5-12)18(14,15)11-3-2-10-17-11/h2-3,10H,4-9H2,1H3

InChI Key

QTBUFWMJHNBOQY-UHFFFAOYSA-N

Canonical SMILES

COCCN1CCN(CC1)S(=O)(=O)C2=CC=CS2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a suspension of 1-(2-methoxyethyl)piperazine dihydrochloride (2.61 g, 12.0 mmol) in THF (100 mL) was added triethylamine (10 mL) and the resulting mixture was stirred for 10 min. Then a solution of 2-thiophenesulfonyl chloride (1.98 g, 10.84 mmol) was added in THF (3 mL) over 5 min. The reaction mixture was allowed to stir at room temperature for 1 h, the volatiles were evaporated and the residue was extracted with ethyl acetate (3×100 mL). The combined extracts were washed with a saturated sodium bicarbonate solution (50 mL), brine and dried over molecular sieves. Evaporation to dryness gave a viscous oil (2.09 g, 75%).
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2.61 g
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100 mL
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10 mL
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1.98 g
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3 mL
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Yield
75%

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